N1-((3-((4-methoxy-3-methylphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(pyridin-3-ylmethyl)oxalamide

• IUPAC Name: N-[[3-(4-methoxy-3-methylphenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]-N'-(pyridin-3-ylmethyl)oxamide
• InChI: InChI=1S/C21H26N4O6S/c1-15-11-17(6-7-18(15)30-2)32(28,29)25-9-4-10-31-19(25)14-24-21(27)20(26)23-13-16-5-3-8-22-12-16/h3,5-8,11-12,19H,4,9-10,13-14H2,1-2H3,(H,23,26)(H,24,27)
• InChI Key: NELAFFSJUHSEJL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)N2CCCOC2CNC(=O)C(=O)NCC3=CN=CC=C3)OC
• Molecular Formula: C21H26N4O6S
• Molecular Weight: 462.5 g/mol
• CAS No.: 872986-22-6

Description

N1-((3-((4-methoxy-3-methylphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(pyridin-3-ylmethyl)oxalamide is a useful research compound. Its molecular formula is C21H26N4O6S and its molecular weight is 462.52. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Structure and Conformation Studies

1. Rearrangement and Coordination in Chemical Reactions Research by Bermejo et al. (2000) describes the synthesis and crystallographic characterization of compounds related to N1-((3-((4-methoxy-3-methylphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(pyridin-3-ylmethyl)oxalamide. They explored the interaction and electrochemical properties of these compounds, focusing on their structural rearrangement and coordination with nickel centers, which are crucial in understanding their chemical behavior and potential applications (Bermejo et al., 2000).

2. Crystal Structure and Antineoplastic Potential Banerjee et al. (2002) conducted a study on the crystal structure and molecular conformation of a solvated compound structurally related to this compound. This compound was synthesized and evaluated as a potential antineoplastic agent. Their research, involving X-ray analysis and molecular orbital methods, provides insights into the structural features of such compounds, which are vital for their potential application in cancer treatment (Banerjee et al., 2002).

Chemical Delivery Systems and Binding Studies

3. Sulfonamide Chemical Delivery Systems Brewster et al. (1991) explored various sulfonamide chemical delivery systems, including derivatives of the compound of interest. They examined the characteristics of these systems in the context of cerebral toxoplasmosis treatment, shedding light on the potential medical applications of these compounds and their derivatives (Brewster et al., 1991).

4. Molecular Interaction with CB1 Cannabinoid Receptor Shim et al. (2002) conducted a study on the molecular interaction of a compound structurally related to this compound with the CB1 cannabinoid receptor. This research is significant in understanding how such compounds interact with biological systems, particularly in the context of drug discovery and pharmaceutical applications (Shim et al., 2002).